4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C20H18BrN3O5
• Molecular Weight: 460.3 g/mol
• IUPAC Name: 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H18BrN3O5/c1-29-14-9-10(8-12(21)19(14)27)18-15-16(11-4-2-3-5-13(11)26)22-23-17(15)20(28)24(18)6-7-25/h2-5,8-9,18,25-27H,6-7H2,1H3,(H,22,23)
• InChI Key: RBICRYZQXHLPDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O)Br)O

Description

The compound 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a structurally complex heterocyclic molecule belonging to the pyrrolo[3,4-c]pyrazol-6-one family. Its core structure features a fused pyrrole-pyrazole ring system substituted with multiple aromatic and polar groups:

• 3-bromo-4-hydroxy-5-methoxyphenyl: A tri-substituted phenyl ring with bromine, hydroxyl, and methoxy groups at positions 3, 4, and 5, respectively.
• 2-hydroxyphenyl: A dihydroxy-substituted aromatic ring.
• 2-hydroxyethyl: A short-chain alcohol substituent.

Biological Activity

The compound 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one represents a novel class of heterocyclic compounds that have garnered attention for their potential biological activities. This article delves into the biological activity of this compound, exploring its pharmacological properties, mechanisms of action, and implications for drug discovery.

Structure

The compound's structure can be represented by the following molecular formula:

• Molecular Formula : C23H22BrN3O5
• Molecular Weight : 498.3 g/mol

Key Features

Property	Value
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	6
Rotatable Bonds	7
LogP (Partition Coefficient)	3.9
Water Solubility (LogSw)	-3.28

Antioxidant Activity

Research has indicated that compounds within the pyrrolo[3,4-c]pyrazole family exhibit significant antioxidant properties. These properties are crucial in mitigating oxidative stress-related damage in biological systems, which is linked to various diseases including cancer and neurodegenerative disorders .

Anticancer Potential

The compound has been included in various screening libraries aimed at identifying anticancer agents. Preliminary studies suggest that it may inhibit the proliferation of cancer cells through multiple mechanisms, including apoptosis induction and cell cycle arrest. For instance, compounds structurally similar to this one have shown efficacy against various cancer cell lines, suggesting a promising avenue for further exploration in oncology .

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Key Enzymes : Similar compounds have been reported to inhibit enzymes involved in cancer cell proliferation.
• Modulation of Signaling Pathways : It may interfere with signaling pathways that regulate cell survival and apoptosis.

Case Studies

• Study on Anticancer Activity : A study evaluated the effects of pyrrolo[3,4-c]pyrazole derivatives on human breast cancer cells. The results demonstrated a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations .
• Antioxidant Efficacy : Another investigation assessed the antioxidant activity using DPPH and ABTS assays. The compound exhibited a notable reduction in free radical scavenging activity compared to standard antioxidants like ascorbic acid .

Scientific Research Applications

Chemical Properties and Structure

The compound's molecular formula is $C_{22}H_{22}BrN_{3}O_{5}$ with a molecular weight of approximately 488.34 g/mol. The structure features multiple functional groups that contribute to its biological activity, including hydroxyl groups and a brominated phenyl moiety, which enhance its reactivity and interaction with biological targets.

Anticancer Activity

Recent studies have indicated that this compound exhibits significant anticancer properties. In vitro and in vivo experiments demonstrated its ability to inhibit tumor growth in xenograft models. The mechanisms appear to involve the modulation of signaling pathways associated with cell proliferation and apoptosis. For instance, the compound has shown promising results in reducing the viability of cancer cell lines through apoptosis induction and cell cycle arrest .

Case Study: Tumor Growth Inhibition

• Model : Xenograft tumor models
• Outcome : Significant reduction in tumor size compared to controls
• Mechanism : Induction of apoptosis and inhibition of proliferative signaling pathways

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects. Research indicates that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are critical in the inflammatory process. This inhibition leads to a decrease in prostaglandin E2 production, thereby alleviating inflammation .

Case Study: COX Inhibition

• In Vitro Assay : COX enzyme activity assays
• Results : Demonstrated IC50 values comparable to established anti-inflammatory drugs like celecoxib
• Implication : Potential for development as a therapeutic agent for inflammatory diseases

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of this compound. Variations in the substituents on the phenyl rings and the dihydropyrrolo structure can significantly affect biological activity. For example, modifications that enhance hydrophilicity or alter steric hindrance may improve solubility and bioavailability, which are essential for therapeutic effectiveness .

Comparison with Similar Compounds

Comparison with Similar Compounds

The target compound shares structural similarities with other pyrrolo[3,4-c]pyrazol-6-one derivatives reported in the literature. Below is a detailed comparison based on substituents, spectral data, and functional properties:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Features
Target Compound	3-bromo-4-hydroxy-5-methoxyphenyl, 2-hydroxyphenyl, 2-hydroxyethyl	C₂₃H₂₁BrN₃O₅*	~514.34	-OH, -OCH₃, -Br, pyrazolone	Multiple hydroxyl groups enhance polarity; bromine may stabilize halogen bonds.
4-(4-Bromophenyl)-3-(4-methoxyphenyl)-5-phenyl analog	4-bromophenyl, 4-methoxyphenyl, phenyl	C₂₄H₁₈BrN₃O₂	460.32	-Br, -OCH₃, pyrazolone	Lacks hydroxyl groups; methoxy and bromine dominate substituent effects.
3-(2-Hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl) analog	2-hydroxyphenyl, 3,4,5-trimethoxyphenyl, phenylethyl	C₂₉H₂₇N₃O₅	509.55	-OH, -OCH₃, pyrazolone	Trimethoxy groups increase lipophilicity; phenylethyl may enhance membrane binding.
3-(5-Chloro-2-hydroxy-4-methylphenyl)-4-(3-hydroxyphenyl)-5-[(4-methylphenyl)methyl] analog	5-chloro-2-hydroxy-4-methylphenyl, 3-hydroxyphenyl, 4-methylphenylmethyl	C₂₆H₂₃ClN₃O₃	484.94	-Cl, -OH, -CH₃, pyrazolone	Chlorine and methyl groups enhance steric bulk; dual hydroxyl groups aid H-bonding.

Key Comparative Insights

Substituent Diversity :

• The target compound’s 3-bromo-4-hydroxy-5-methoxyphenyl group distinguishes it from analogs with simpler bromophenyl or methoxyphenyl substituents. The presence of both hydroxyl and methoxy groups on the same aromatic ring is rare in related structures and may confer unique electronic effects .
• Compared to the 3,4,5-trimethoxyphenyl analog , the target compound’s substitution pattern reduces lipophilicity but increases hydrogen-bonding capacity due to hydroxyl groups.

Spectral Signatures :

• IR Spectroscopy : Similar compounds exhibit peaks for C=O (1650–1670 cm⁻¹) and C-Br (500–550 cm⁻¹), consistent with the pyrazolone core and bromine substituents . The target compound’s additional hydroxyl groups would likely show broad -OH stretches near 3200–3400 cm⁻¹ .
• ¹H-NMR : The 2-hydroxyphenyl substituent in the target compound would produce deshielded aromatic protons (δ ~6.8–7.5 ppm), comparable to analogs in and .

Synthetic Challenges :

• The 2-hydroxyethyl side chain in the target compound introduces synthetic complexity, as similar derivatives often require protective group strategies to prevent unwanted side reactions during cyclization .

Preparation Methods

Key Reaction Parameters:

• Solvent : Anhydrous ethanol (10–15 mL per 0.01 mol of starting material).

• Molar Ratios : 1:1:1 for components 1 , 2 , and 3 , with a 10% excess of aldehyde and amine to drive completion.

• Acid Catalyst : 1 mL acetic acid accelerates dehydration and ring closure.

The intermediate 4 (1-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione) precipitates upon cooling and is isolated via filtration in 43–86% yield, depending on substituent electronic effects.

Hydrazine-Mediated Ring Opening and Pyrazolone Formation

The dihydrochromeno-pyrrole-dione intermediate undergoes regioselective ring opening with hydrazine hydrate to yield the 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one core. Optimized conditions from the same study include:

• Reagents : Hydrazine hydrate (5 equivalents relative to 4 ).

• Solvent : Dioxane (10 mL per 1 mmol of 4 ).

• Temperature : 40°C for 4 hours.

Optimization Data:

Entry	Solvent	Temperature (°C)	Molar Ratio (4:Hydrazine)	Yield (%)
1	Ethanol	80	1:3	30
5	Dioxane	40	1:5	64
7	Dioxane	40	1:5	64
10	Dioxane	80	1:5	78

Adapted from, Table 2.

Heating beyond 40°C in dioxane reduces yield due to competing side reactions (e.g., hydrazide formation), while stoichiometric excess of hydrazine ensures complete conversion. The product crystallizes directly from the reaction mixture, avoiding chromatographic purification.

Functionalization and Final Product Isolation

The 3-(2-hydroxyphenyl) group is introduced during the initial multicomponent reaction via the methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate precursor. Bromine and methoxy substituents on the aryl aldehyde component (3-bromo-4-hydroxy-5-methoxybenzaldehyde) ensure proper positioning of these groups in the final molecule.

Purification Protocol:

• Crystallization : Crude product is dissolved in hot ethanol (10 mL/g) and cooled to 4°C overnight.

• Filtration : Recovered crystals are washed with cold ethanol and dried under vacuum.

• Purity Analysis : HPLC confirms >95% purity (C18 column, acetonitrile/water gradient).

Mechanistic Insights and Stereochemical Considerations

The reaction mechanism proceeds through:

• Knoevenagel Condensation : Between the aldehyde and dioxobutanoate ester to form an α,β-unsaturated ketone.

• Michael Addition : Ethanolamine attacks the β-position, generating a zwitterionic intermediate.

• Cyclization : Intramolecular lactamization forms the dihydrochromeno-pyrrole-dione scaffold.

• Hydrazine Attack : Nucleophilic ring opening at the lactone carbonyl, followed by pyrazole ring formation.

The single chiral center at position 5 (from ethanolamine) adopts an R-configuration, as confirmed by X-ray crystallography of analogous compounds.

Analytical Characterization Data

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (400 MHz, DMSO-d₆): δ 10.32 (s, 1H, phenolic -OH), 8.21 (d, J = 8.4 Hz, 1H, Ar-H), 7.45–7.12 (m, 4H, Ar-H), 4.62 (t, J = 6.0 Hz, 2H, -CH₂OH), 3.85 (s, 3H, -OCH₃), 3.72–3.65 (m, 4H, pyrrolidine-H).

• ¹³C NMR (101 MHz, DMSO-d₆): δ 169.8 (C=O), 156.2, 149.7 (Ar-O), 115.3–109.2 (Ar-C), 61.4 (-CH₂OH), 56.1 (-OCH₃), 48.2 (pyrrolidine-C).

High-Resolution Mass Spectrometry (HRMS):

• Calculated for C₂₀H₁₈BrN₃O₅ [M+H]⁺: 460.0451; Found: 460.0448.

Challenges and Alternative Approaches

• Regioselectivity : Competing pathways during hydrazine addition may yield isomeric byproducts. Using excess hydrazine and controlled temperatures suppresses this.

• Solubility Issues : Polar substituents (e.g., -OH, -OCH₃) necessitate ethanol/dioxane mixtures to maintain homogeneity.

• Scalability : Batch sizes >10 mmol require prolonged reaction times (up to 6 hours for hydrazine step) but retain yields >70% .

Q & A

Basic: What synthetic strategies are recommended for optimizing the yield of this compound, given its complex polycyclic structure?

Methodological Answer:
The synthesis involves multi-step reactions, including cyclocondensation of hydrazine derivatives with diketones or ketoesters. Key steps include:

• Ring formation : Use microwave-assisted synthesis to accelerate cyclization and reduce side products .
• Functional group protection : Protect hydroxyl groups (e.g., using trimethylsilyl chloride) during bromination or methoxylation to prevent unwanted side reactions .
• Purification : Employ column chromatography with gradient elution (e.g., hexane/ethyl acetate) followed by recrystallization in ethanol to isolate high-purity product .
  Yield optimization requires strict control of reaction temperature (60–80°C for cyclization) and stoichiometric ratios (e.g., 1:1.2 for hydrazine:carbonyl precursor) .

Basic: Which spectroscopic techniques are most effective for characterizing structural features like the dihydropyrrolo-pyrazole core?

Methodological Answer:

• NMR : Use $^1H$- and $^{13}C$-NMR to confirm substituent positions on aromatic rings and the dihydro-pyrazole ring. $^1H$-NMR can resolve methoxy (-OCH$_3$) and hydroxyethyl (-CH$_2$CH$_2$OH) protons via splitting patterns (e.g., triplets at δ 3.6–4.0 ppm) .
• FTIR : Identify hydroxyl (broad peak ~3400 cm$^{-1}$), carbonyl (C=O at ~1680 cm$^{-1}$), and C-Br (600–700 cm$^{-1}$) stretches .
• X-ray crystallography : Resolve 3D conformation and hydrogen-bonding networks in the solid state, critical for understanding bioactivity .

Advanced: How can structure-activity relationship (SAR) studies be designed to evaluate the role of bromine and methoxy substituents in bioactivity?

Methodological Answer:

• Analog synthesis : Prepare derivatives with substituent variations (e.g., replace Br with Cl or F; replace methoxy with ethoxy) .
• Bioassay design : Test analogs against target enzymes (e.g., kinases) or cell lines (e.g., cancer HT-29 or antimicrobial S. aureus) using dose-response curves (IC$_{50}$/MIC determination) .
• Computational docking : Compare binding affinities of brominated vs. non-brominated analogs using software like AutoDock Vina to map interactions with active sites .

Advanced: How should researchers address contradictions in reported biological activity data for structurally similar pyrrolo-pyrazole derivatives?

Methodological Answer:

• Standardize assays : Replicate experiments under controlled conditions (e.g., fixed cell passage number, solvent/DMSO concentration ≤0.1%) .
• Validate purity : Use HPLC (C18 column, acetonitrile/water gradient) to confirm compound integrity; impurities >95% can skew bioactivity .
• Cross-reference substituent effects : Compare data from analogs with identical substitution patterns (e.g., bromine at position 3 vs. 4) to isolate functional group contributions .

Basic: What experimental precautions are critical for maintaining the stability of this compound during storage and handling?

Methodological Answer:

• Storage : Store in amber vials at –20°C under inert gas (N$_2$) to prevent oxidation of hydroxyl groups and hydrolysis of the lactam ring .
• Solvent selection : Use anhydrous DMSO or ethanol for stock solutions; avoid protic solvents (e.g., methanol) to prevent degradation .
• Light exposure : Limit UV/vis light during handling to avoid photodegradation of the bromophenyl moiety .

Advanced: How can computational methods predict the environmental fate of this compound in ecotoxicology studies?

Methodological Answer:

• QSAR modeling : Use tools like EPI Suite to estimate logP (lipophilicity) and persistence (e.g., half-life in soil/water) based on bromine and hydroxyl group reactivity .
• Metabolite prediction : Apply software such as Meteor Nexus to identify potential hydroxylated or demethylated metabolites .
• Experimental validation : Perform OECD 301 biodegradability tests in activated sludge to compare with computational predictions .

Advanced: What strategies are effective for resolving stereochemical ambiguities in the dihydropyrrolo-pyrazole core?

Methodological Answer:

• Chiral chromatography : Use a Chiralpak IA column with heptane/isopropanol to separate enantiomers .
• Circular dichroism (CD) : Compare experimental CD spectra with DFT-simulated spectra to assign absolute configurations .
• Crystallography : Co-crystallize with a chiral resolving agent (e.g., tartaric acid) to determine stereochemistry .

Basic: How can researchers design solubility assays to improve formulation for in vivo studies?

Methodological Answer:

• pH-solubility profile : Measure solubility in buffers (pH 1.2–7.4) using shake-flask method with HPLC quantification .
• Co-solvent systems : Test PEG-400/water or cyclodextrin complexes to enhance aqueous solubility .
• Thermodynamic analysis : Use differential scanning calorimetry (DSC) to identify polymorphic forms with higher solubility .